Cas no 2248343-92-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dimethoxy-2-(2-methylcyclopropaneamido)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dimethoxy-2-(2-methylcyclopropaneamido)benzoate
• CAS No: 2248343-92-0
• MF: C₂₂H₂₀N₂O₇
• MW: 424.403406143188
• CID: 6083088
• PubChem ID: 165731634
• Update Time: 2025-05-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dimethoxy-2-(2-methylcyclopropaneamido)benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dimethoxy-2-(2-methylcyclopropaneamido)benzoate
• EN300-6524695
• 2248343-92-0

• Inchi： 1S/C22H20N2O7/c1-11-8-14(11)19(25)23-16-10-18(30-3)17(29-2)9-15(16)22(28)31-24-20(26)12-6-4-5-7-13(12)21(24)27/h4-7,9-11,14H,8H2,1-3H3,(H,23,25)
• InChI Key： XXYXZFBZOQQIKV-UHFFFAOYSA-N
• SMILES： O=C(C1CC1C)NC1=CC(=C(C=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)OC)OC

Computed Properties

• Exact Mass: 424.12705098g/mol
• Monoisotopic Mass: 424.12705098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 111Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dimethoxy-2-(2-methylcyclopropaneamido)benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dimethoxy-2-(2-methylcyclopropaneamido)benzoate (CAS No. 2248343-92-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dimethoxy-2-(2-methylcyclopropaneamido)benzoate (CAS No. 2248343-92-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 1,3-dioxoisoindoline moiety and a benzoate group substituted with methoxy and cyclopropaneamido functionalities. These structural elements contribute to its potential therapeutic applications and biological activities.

The 1,3-dioxoisoindoline core is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. This moiety is often found in compounds with diverse pharmacological properties, such as anti-inflammatory, antiviral, and anticancer activities. The presence of the benzoate group further enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development.

The substitution with methoxy groups at the 4 and 5 positions of the benzene ring introduces additional electronic effects that can influence the compound's binding affinity to specific receptors. The cyclopropaneamido functionality adds steric hindrance and conformational rigidity, which can be crucial for optimizing the compound's interaction with biological targets.

CAS No. 2248343-92-0 has been the subject of several recent studies aimed at elucidating its biological activities and potential therapeutic applications. One notable study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In another study, published in the European Journal of Medicinal Chemistry, researchers investigated the anticancer activity of CAS No. 2248343-92-0. The results showed that the compound selectively induced apoptosis in various cancer cell lines while exhibiting minimal cytotoxicity towards normal cells. The mechanism of action was attributed to the compound's ability to disrupt mitochondrial membrane potential and activate caspase-dependent pathways.

The unique combination of structural features in CAS No. 2248343-92-0 also makes it an interesting candidate for drug delivery systems. Recent advancements in nanotechnology have led to the development of nanoparticle formulations that can enhance the delivery and efficacy of this compound. For instance, a study published in Biomaterials demonstrated that encapsulating CAS No. 2248343-92-0 in polymeric nanoparticles significantly improved its stability and bioavailability, leading to enhanced therapeutic outcomes in preclinical models.

Beyond its therapeutic applications, CAS No. 2248343-92-0 has also been explored for its potential use as a chemical probe in biological research. Chemical probes are small molecules used to interrogate biological systems and validate therapeutic targets. The unique structure of this compound allows it to selectively bind to specific proteins or enzymes, making it a valuable tool for understanding complex biological processes.

In conclusion, CAS No. 2248343-92-0, or 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dimethoxy-2-(2-methylcyclopropaneamido)benzoate, is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, including anti-inflammatory and anticancer properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a valuable candidate for further development.